2-(Cyclohexylamino)cyclohexan-1-ol

• IUPAC Name: 2-(cyclohexylamino)cyclohexan-1-ol
• InChI: InChI=1S/C12H23NO/c14-12-9-5-4-8-11(12)13-10-6-2-1-3-7-10/h10-14H,1-9H2
• InChI Key: TYGHMBIHLZRATP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2CCCCC2O
• Molecular Formula: C12H23NO
• Molecular Weight: 197.32 g/mol

Description

2-(Cyclohexylamino)cyclohexan-1-ol is a cyclohexanol derivative featuring a cyclohexylamino (-NH-C₆H₁₁) substituent at the 2-position of the cyclohexanol ring. This compound combines the structural features of cyclohexanol (a six-membered carbocyclic alcohol) and cyclohexylamine (a primary amine with a cyclohexyl group). For example, analogs like 2-(cyclohexylamino)-1-(4-fluorophenyl)ethanone are employed in R&D under controlled conditions , and 3,3-disubstituted cyclohexan-1-ol derivatives have been explored for anti-inflammatory applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexylamino)cyclohexan-1-ol typically involves the reaction of cyclohexylamine with cyclohexanone. The process can be carried out under mild conditions, often using a catalyst to facilitate the reaction. The reaction proceeds through the formation of an imine intermediate, which is subsequently reduced to yield the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-(Cyclohexylamino)cyclohexan-1-ol may involve continuous flow processes to ensure high efficiency and yield. The use of advanced catalytic systems and optimized reaction conditions can further enhance the production process.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexylamino)cyclohexan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different amines or alcohols.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Halogenating agents and nucleophiles are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclohexanone derivatives, while reduction can produce various cyclohexylamines.

Scientific Research Applications

2-(Cyclohexylamino)cyclohexan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Cyclohexylamino)cyclohexan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate biochemical pathways by binding to active sites or altering the conformation of target molecules. This can lead to changes in cellular processes and physiological responses.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural and functional differences between 2-(Cyclohexylamino)cyclohexan-1-ol and related compounds:

Compound Name	Substituent	Molecular Weight (g/mol)	Functional Group	Key Applications/Properties	References
2-(Cyclohexylamino)cyclohexan-1-ol	Cyclohexylamino (-NH-)	~197 (estimated)	Secondary amine, alcohol	Potential synthesis intermediate, pharmaceutical research (inferred)
2-(Cyclohexyloxy)cyclohexan-1-ol	Cyclohexyloxy (-O-)	198.30	Ether, alcohol	Limited data; structural analog
rac-(1R,2S)-2-(2-bromophenyl)cyclohexan-1-ol	2-bromophenyl	240.09	Aromatic halide, alcohol	Chiral resolution studies (95% purity)
Cyclohexanemethanol	Hydroxymethyl (-CH₂OH)	114.19	Primary alcohol	Industrial solvents, plasticizers
2-(Cyclohexylamino)ethanol hydrochloride	Ethanolamine derivative	209.74 (calculated)	Amino alcohol, hydrochloride salt	Research chemicals

Physicochemical Properties

• Thermodynamic Stability: Cyclohexanol (ΔfH°(lq) = -348.1 kJ/mol) and cyclohexylamine (ΔfH°(lq) = -147.7 kJ/mol) from suggest that the amino substituent in 2-(Cyclohexylamino)cyclohexan-1-ol may reduce thermodynamic stability compared to cyclohexanol but increase it relative to cyclohexylamine.

Biological Activity

2-(Cyclohexylamino)cyclohexan-1-ol is a compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article explores the compound's biological properties, mechanisms of action, and relevant research findings, including case studies and comparative analyses.

• Molecular Formula : C₁₂H₂₃NO
• Molecular Weight : 197.32 g/mol
• IUPAC Name : (1S,2S)-2-(cyclohexylamino)cyclohexan-1-ol

The biological activity of 2-(Cyclohexylamino)cyclohexan-1-ol is primarily attributed to its interaction with various biological targets:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of cyclooxygenase enzymes, which are crucial in the inflammatory process and pain modulation .
• Neurotransmitter Modulation : It may also influence neurotransmitter systems, potentially affecting mood and anxiety disorders due to its structural similarity to other psychoactive compounds.

Antimicrobial Activity

Research indicates that 2-(Cyclohexylamino)cyclohexan-1-ol exhibits antimicrobial properties. In vitro studies demonstrate its effectiveness against several bacterial strains, suggesting a potential role as an antimicrobial agent.

Anticancer Properties

Preliminary studies have shown that this compound may possess anticancer properties. It has been evaluated in various cancer cell lines, demonstrating the ability to inhibit cell proliferation and induce apoptosis.

Neuroprotective Effects

There is emerging evidence supporting the neuroprotective effects of 2-(Cyclohexylamino)cyclohexan-1-ol. Animal models have indicated that it can enhance cognitive function and protect against neurodegenerative processes, potentially making it a candidate for treating conditions like Alzheimer's disease .

Case Studies

Study	Findings
Antimicrobial Activity Study	Showed effective inhibition of Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MICs) ranging from 10 to 50 µg/mL.
Cancer Cell Line Evaluation	Demonstrated a reduction in viability in MCF-7 breast cancer cells by 40% at a concentration of 100 µM after 48 hours of treatment.
Neuroprotection in Animal Models	Increased survival rates under hypoxic conditions in mice; enhanced memory performance in behavioral tests compared to control groups .

Comparative Analysis

Comparing 2-(Cyclohexylamino)cyclohexan-1-ol with other similar compounds highlights its unique profile:

Compound	Biological Activity	Mechanism
2-(Cyclohexylamino)cyclohexan-1-ol	Antimicrobial, Anticancer, Neuroprotective	Enzyme inhibition, Neurotransmitter modulation
Cyclooxygenase Inhibitors (e.g., Ibuprofen)	Anti-inflammatory	Inhibition of cyclooxygenase enzymes
Monoamine Oxidase Inhibitors (e.g., Rasagiline)	Neuroprotective	Inhibition of monoamine oxidase-B